3-hydroxy-N'-[(5-nitro-2-thienyl)methylene]-2-naphthohydrazide

• IUPAC Name: 3-hydroxy-N-[(E)-(5-nitrothiophen-2-yl)methylideneamino]naphthalene-2-carboxamide
• InChI: InChI=1S/C16H11N3O4S/c20-14-8-11-4-2-1-3-10(11)7-13(14)16(21)18-17-9-12-5-6-15(24-12)19(22)23/h1-9,20H,(H,18,21)/b17-9+
• InChI Key: QEPMXIUWHZRJOP-RQZCQDPDSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)NN=CC3=CC=C(S3)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)N/N=C/C3=CC=C(S3)[N+](=O)[O-])O
• Molecular Formula: C16H11N3O4S
• Molecular Weight: 341.3 g/mol

Description

Synthesis Analysis

The synthesis of related hydrazide compounds involves condensation reactions between hydrazides and aldehydes to form Schiff bases, which are characterized by a C=N double bond. For instance, compounds like 3-hydroxy-N'-[methyl(2-pyridyl)methylene]-2-naphthohydrazide monohydrate have been prepared and characterized, showcasing the typical synthetic routes for such compounds (Cheng, G., Xue, L., & Yang, Wei-chun, 2012).

Molecular Structure Analysis

The molecular structure of similar compounds reveals that the hydrazone molecules typically adopt trans configurations about the C=N double bonds. Crystallographic studies, such as those performed on 3-hydroxy-N'-[methyl(2-pyridyl)methylene]-2-naphthohydrazide monohydrate, provide insights into the spatial arrangement of atoms within these molecules and their stabilization mechanisms through intermolecular hydrogen bonds and π···π stacking interactions (Cheng, G., Xue, L., & Yang, Wei-chun, 2012).

Chemical Reactions and Properties

Hydrazide compounds undergo various chemical reactions, including condensation to form Schiff bases. These reactions are influenced by the functional groups present in the compounds, such as the nitro group in "3-hydroxy-N'-[(5-nitro-2-thienyl)methylene]-2-naphthohydrazide," which can impact the electronic properties and reactivity of the molecule.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal structures, are determined by their molecular structures. For example, the crystal structure analysis of related compounds reveals how molecular packing, hydrogen bonding, and π-π interactions influence their physical state and stability.

Chemical Properties Analysis

The chemical properties of "this compound" and related compounds are defined by their functional groups, such as hydroxy, nitro, and hydrazide groups. These groups affect the compound's acidity, basicity, reactivity towards nucleophiles and electrophiles, and potential for forming coordination complexes with metals, as seen in the synthesis and characterization of complexes with metals like Cd^2+, Co^2+, Cu^2+, and Zn^2+ (Qiu, Rui, 2011).

Scientific Research Applications

Optical Properties Enhancement

Research has shown that the modification of polythiophenes with various substituents, including nitro groups, can significantly affect their optical and photophysical properties. While nitro groups tend to quench fluorescence in some contexts, the structural manipulation of polythiophenes can enhance solid-state fluorescence, indicating potential applications in materials science for optoelectronic devices (Li, Vamvounis, & Holdcroft, 2002).

Cell Imaging Applications

A novel acylhydrazone-based derivative has been developed as a dual-mode chemosensor for Al3+, Zn2+, and Fe3+ ions, with significant applications in cell imaging. This demonstrates the compound's potential in biomedical imaging and diagnostics, highlighting its ability to enhance fluorescence emission through aggregate formation (Liao et al., 2017).